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Compound Name: Demethyl Isradipine
CAS No.: 88977-30-4
Cat. No.: B126791
Get Quote
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Isradipine is a potent dihydropyridine (DHP) calcium channel blocker utilized primarily in the
management of hypertension. Due to the inherent chemical reactivity of the 1,4-dihydropyridine
ring and its associated ester moieties, isradipine is susceptible to degradation under hydrolytic,
oxidative, and photolytic stress. For drug development professionals and analytical scientists,
distinguishing between its primary degradation products—Demethyl Isradipine and Isradipine
Lactone—is critical for ensuring formulation stability, safety, and compliance with ICH Q3A/Q3B

guidelines.

This guide objectively compares the mechanistic origins, physicochemical properties, and
analytical profiling strategies for these two critical impurities.

Mechanisms of Formation: Causality & Chemistry

Understanding the exact causality behind impurity formation allows researchers to reverse-
engineer stable formulations. The divergent degradation pathways of isradipine are dictated by
the specific type of environmental stress applied to the molecule.

The Hydrolytic Pathway: Demethyl Isradipine
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Isradipine features two distinct ester groups: a methyl ester at the C3 position and an isopropyl
ester at the C5 position. Due to the lower steric hindrance of the methyl group compared to the
bulky isopropyl group, the C3-methyl ester is highly susceptible to nucleophilic attack. Under
acid- or base-catalyzed hydrolytic stress, this ester cleaves to form a mono-carboxylic acid
known as Demethyl Isradipinel.

e Mass Shift: The loss of the methyl group (replaced by a proton) results in a net formula
change of

, corresponding to a precise mass shift of -14 Da.

The Oxidative/Photolytic Pathway: Isradipine Lactone

Under oxidative stress or light exposure, dihydropyridines undergo complex intramolecular
rearrangements. For isradipine, the methyl group at the C2 position is first oxidized to a highly
reactive hydroxymethyl intermediate (

). This intermediate immediately undergoes an intramolecular transesterification with the
adjacent C3-methyl ester, releasing a molecule of methanol (

) and cyclizing to form a fused furo[3,4-b]pyridine ring system known as Isradipine Lactone?2.

e Mass Shift: The net addition of oxygen (

) and loss of methanol (

) results in a net mass shift of -16 Da (equivalent to a net formula loss of

).
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Figure 1: Isradipine degradation: Hydrolysis forms Demethyl, while oxidation forms the
Lactone.

Physicochemical & Structural Comparison

To effectively isolate these compounds during chromatographic runs, it is vital to understand
their structural differences. The highly polar carboxylic acid in Demethyl Isradipine behaves
vastly differently from the rigid, lipophilic fused-ring system of Isradipine Lactone 3.

Property Demethyl Isradipine Isradipine Lactone

CAS Number 88977-30-4 1076198-34-9

Molecular Formula

Molecular Weight 357.37 g/mol 355.35 g/mol

o Cleavage of C3-methyl esterto  Fused furo[3,4-b]pyridine ring
Structural Modification ] ] ] o
a carboxylic acid. via C2-C3 cyclization.

Primary Degradation Trigger Aqueous / pH extremes Oxidative / Photolytic exposure

. . . . Low (Constrained, neutral
Relative Polarity High (lonizable -COOH group) lactone)
actone
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Analytical Profiling: LC-MS/MS Methodologies

Hyphenated techniques, specifically LC-MS/MS, are the gold standard for identifying and
quantifying antinypertensive drug impurities at trace levels 4. To guarantee trustworthiness, the
following protocol is designed as a self-validating system through the mandatory inclusion of a
Stable Isotope-Labeled Internal Standard (SIL-IS).

Step-by-Step Experimental Protocol

1. Self-Validating Sample Preparation:

o Causality: Matrix effects in mass spectrometry can cause unpredictable ion suppression. By
spiking the sample with Isradipine-D3 (a deuterated analog) prior to extraction, any variance
in extraction efficiency or ionization is mathematically normalized.

» Action: Dissolve the stressed API or formulated tablet in a diluent of 50:50 Methanol:Water.
Spike with 50 ng/mL of Isradipine-D3. Centrifuge at 10,000 RPM for 10 minutes to precipitate
excipients, and filter the supernatant through a 0.22 um PTFE syringe filter.

2. Chromatographic Separation (HPLC):

o Causality: Demethyl Isradipine is highly polar and will elute early, whereas Isradipine
Lactone is lipophilic and will be strongly retained. A gradient elution ensures sharp peak
shapes for both extremes.

o Action:

[e]

Column: C18 Reverse-Phase (e.g., 100 mm x 2.1 mm, 1.7 pm).

[e]

Mobile Phase A: 0.1% Formic acid in LC-MS grade water (acts as an ion-pairing agent to
protonate the nitrogen, enhancing positive ESI signal).

Mobile Phase B: Acetonitrile.

[e]

Gradient: 10% B to 90% B over 8 minutes. Flow rate: 0.3 mL/min.

o

3. Mass Spectrometry (ESI-MS/MS):
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o Causality: Electrospray lonization (ESI) in positive mode effectively targets the basic nitrogen
in the dihydropyridine/pyridine rings 5.

e Action: Monitor the specific Multiple Reaction Monitoring (MRM) transitions:
o Isradipine:

372.1
Product ions
o Demethyl Isradipine:
358.1
Product ions
o Isradipine Lactone:

356.1

Product ions

Sample Prep HPLC Separation ESI-MS/MS Data Analysis

(+ Isradipine-D3) (C18, Gradient) (Positive lon) (m/z & RT)

Click to download full resolution via product page

Figure 2: Self-validating LC-MS/MS workflow for isradipine impurity profiling.

Toxicological and Regulatory Implications

Regulatory agencies (FDA/EMA) mandate strict adherence to ICH Q3A(R2) and Q3B(R2)
guidelines for impurities in new drug substances and products.

» Efficacy Impact: The loss of the ester group in Demethyl Isradipine or the rigidification of
the structure in Isradipine Lactone drastically alters the molecule's ability to bind to L-type
calcium channels, rendering the degradants pharmacologically inactive.
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» Safety Impact: While neither impurity is typically flagged as highly genotoxic (unlike
nitrosamine impurities), their presence signifies a breakdown in formulation stability,
potentially leading to sub-therapeutic dosing if the parent API degrades significantly over its
shelf life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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